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Human Exposure Levels in Various Populations

The following table compiles biomonitoring data for TCC and TCS from general populations in different

regions.

Population /
Region

Sample
Type

Compound
Concentration
(Detection
Frequency)

Notes Source

Australian
General
Population

Urine
(pooled

samples)

Triclosan
(TCS)

Geometric Mean:
87.7 ng/mL

Total (free +
conjugated)

species;
concentration "more

than one order of
magnitude higher

than in many other
populations".

[1]

Children &
Adolescents,
Kerman, Iran

Urine
(individual

samples)

Triclosan
(TCS)

Average: 4.62 ±
2.08 µg/L (100%

detection)

All 79 participants
(6-18 years) had

detectable levels.

[2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s580542?utm_src=pdf-body
https://www.smolecule.com/products/s580542?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5537729/
https://jehsd.ssu.ac.ir/browse.php?a_id=946&sid=1&slc_lang=en&html=1
https://www.smolecule.com/products/s580542?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Population /
Region

Sample
Type

Compound
Concentration
(Detection
Frequency)

Notes Source

Methyl-
Triclosan

Average: 1.91 ±
0.88 µg/L (100%

detection)

Primary metabolite
of TCS.

[2]

U.S. Population
(Representative
Sample)

Urine Triclosan

(TCS)

75% of 2,517

participants
tested positive

(2.4–3790 µg/L).

Baseline detection

level was 2.3 µg/L.

[3]

Central North
Carolina, USA

Silicone

Wristbands

Triclosan

(TCS) &
Parabens

Frequently

detected.

Wristbands

correlated with
internal dose and

showed higher
detection rates for

some compounds.

[4]

Experimental Protocols for Biomonitoring

Biomonitoring studies rely on sophisticated analytical techniques to detect trace levels of TCC and TCS and

their metabolites in biological samples.

Urine Sample Analysis (Gold Standard)

This is the most established method for assessing internal dose, as the body rapidly metabolizes and excretes

these compounds in urine [2].

Sample Preparation: Urine samples (typically 1 mL) are incubated with a deconjugation enzyme

solution (e.g., β-glucuronidase/sulfatase) at 37°C. This crucial step hydrolyzes conjugated
metabolites, converting them back to the parent compound for accurate measurement of "total"

concentration [4] [1].
Extraction & Analysis:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://jehsd.ssu.ac.ir/browse.php?a_id=946&sid=1&slc_lang=en&html=1
https://www.mdpi.com/2305-6304/10/9/523
https://www.nature.com/articles/s41370-024-00663-0
https://jehsd.ssu.ac.ir/browse.php?a_id=946&sid=1&slc_lang=en&html=1
https://www.nature.com/articles/s41370-024-00663-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC5537729/
https://www.smolecule.com/products/s580542?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The most common

method. Extracts are analyzed using isotope-labeled internal standards for high precision. This
method is detailed in studies from the CDC and other major labs [4] [1].

Dispersive Liquid-Liquid Microextraction with GC-MS (DLLME-GC-MS): A sensitive
alternative. It uses minimal solvent volume to concentrate analytes from urine before analysis

by Gas Chromatography-MS, achieving low detection limits (e.g., 1.9 µg/L for TCS) [2].

The following diagram illustrates the typical workflow for urine biomonitoring:

Urine Sample Collection

Enzymatic Hydrolysis
(Deconjugation)

Sample Extraction
(SPE, DLLME, or LLE)

Instrumental Analysis
(LC-MS/MS or GC-MS)

Data Quantification
(Using Internal Standards)

Click to download full resolution via product page

Silicone Wristbands as a Novel Tool

Silicone wristbands serve as passive samplers that absorb chemicals from the environment, integrating

dermal and inhalation exposure routes [4].

Protocol:
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Preparation: Wristbands are pre-cleaned using Soxhlet extraction with solvents like ethyl

acetate/hexane to remove contaminants [4].
Deployment: Participants wear multiple wristbands for a set period (e.g., one wristband

removed each day over 5 days) [4].
Extraction and Analysis: After deployment, a section of the wristband is cut, spiked with

internal standards, and extracted via sonication or similar techniques. The extract is then
purified and analyzed by LC-MS/MS [4].

Advantages: Wristbands are non-invasive, have low participant burden, and can detect compounds
with higher frequency than single spot urine samples. They have been validated to provide a

quantitative estimate of internal dose for TCS [4].

Research Trends and Key Considerations

Global Research Leadership: A bibliometric analysis shows that China is the dominant
contributor to global research on TCS and TCC in the environmental field, followed by other
developing nations like Brazil and India [5].

Key Journals: High-impact publications are frequently found in journals such as Science of the Total
Environment, Chemosphere, and Environmental Science and Technology [5].

Health Concerns Driving Research: Current research focuses heavily on the environmental
behavior, ecotoxicological effects, and human exposure risks of these compounds. Specific

health concerns include endocrine disruption and their role in promoting antibiotic resistance genes
(ARGs) [5] [6] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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